N-benzyl-1-cyclopentyl-N-(2-phenylethyl)-4-piperidinamine oxalate

• IUPAC Name: N-benzyl-1-cyclopentyl-N-(2-phenylethyl)piperidin-4-amine;oxalic acid
• InChI: InChI=1S/C25H34N2.C2H2O4/c1-3-9-22(10-4-1)15-18-27(21-23-11-5-2-6-12-23)25-16-19-26(20-17-25)24-13-7-8-14-24;3-1(4)2(5)6/h1-6,9-12,24-25H,7-8,13-21H2;(H,3,4)(H,5,6)
• InChI Key: PSHJNSAKUSUOQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)N(CCC3=CC=CC=C3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C27H36N2O4
• Molecular Weight: 452.6 g/mol

Description

N-benzyl-1-cyclopentyl-N-(2-phenylethyl)-4-piperidinamine oxalate is a chemical compound that belongs to the family of piperidine derivatives. This compound is known to have potential applications in the field of neuroscience research. The compound has been studied for its effects on the central nervous system, and its potential use as a tool for studying various neurological disorders.

Mechanism of Action

The mechanism of action of N-benzyl-1-cyclopentyl-N-(2-phenylethyl)-4-piperidinamine oxalate involves its binding to the sigma-1 receptor. The sigma-1 receptor is known to play a role in various neurological processes, including neuronal survival, neurotransmitter release, and ion channel regulation. The binding of the compound to the sigma-1 receptor has been shown to modulate these processes, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to increase the release of various neurotransmitters, such as dopamine, serotonin, and acetylcholine. The compound has also been shown to modulate ion channels, leading to changes in neuronal excitability. Additionally, the compound has been shown to have neuroprotective effects, which may be useful in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

N-benzyl-1-cyclopentyl-N-(2-phenylethyl)-4-piperidinamine oxalate has several advantages and limitations for lab experiments. One of the advantages is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various neurological processes. Additionally, the compound has been shown to have a low toxicity profile, which makes it a safe compound to use in lab experiments. However, one of the limitations of the compound is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of N-benzyl-1-cyclopentyl-N-(2-phenylethyl)-4-piperidinamine oxalate. One area of research is the development of new compounds that have higher affinity and selectivity for the sigma-1 receptor. Additionally, the compound could be studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Further research could also focus on the biochemical and physiological effects of the compound, and its potential use as a tool for studying various neurological processes.

Scientific Research Applications

N-benzyl-1-cyclopentyl-N-(2-phenylethyl)-4-piperidinamine oxalate has been studied for its potential use in the field of neuroscience research. The compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various neurological processes. The compound has been used as a tool for studying the role of the sigma-1 receptor in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.